4-Iodo-2'-methylbenzophenone
Overview
Description
4-Iodo-2’-methylbenzophenone is a chemical compound with the molecular formula C14H11IO . It is used in various chemical reactions and has been the subject of several scientific studies .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 1-Benzyloxy-2-iodo-4-tert-octylbenzene was synthesized from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction . The effects of solvents and ligands in the halogen exchange reaction were studied in detail .Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
Benzophenone-based derivatives, including 4-Iodo-2’-methylbenzophenone, have been used in the development of Organic Light-Emitting Diodes (OLEDs) . OLEDs have garnered considerable attention due to their potential applications in flat-panel displays and solid-state lighting technologies . The benzophenone core has attracted much attention as a fragment for the synthesis of organic semiconductors .
Thermally Activated Delayed Fluorescent (TADF) Emitters
Benzophenone, including its derivatives like 4-Iodo-2’-methylbenzophenone, functions as a classical phosphor with high intersystem crossing efficiency . This characteristic makes it a compelling candidate for effective reverse intersystem crossing, leading to the development of Thermally Activated Delayed Fluorescent (TADF) emitters .
Synthesis of Phosphorus-Containing Emitters
The intermediate compound 4-iodo-4′-phenothiazin-10yl-benzophenone, which can be derived from 4-Iodo-2’-methylbenzophenone, was used in the synthesis of the phosphorus-containing emitter EA20 . This was achieved through a palladium-catalysed reaction .
Toxicological Evaluation
4-Iodo-2’-methylbenzophenone, as a derivative of benzophenone, can be used in toxicological evaluations . These evaluations can help understand the inter- and intraspecies differences in sensitivity, and the effects of benzophenone and its derivatives on human health .
Phosphorescence Studies
Benzophenones, including 4-Iodo-2’-methylbenzophenone, are well known for their phosphorescence . They have been studied at length at reduced temperature, and attempts have been made to study the phosphorescence at room temperature by isolating individual molecules .
Development of Innovative Lighting Solutions
The thin and flexible design of OLEDs, which can be developed using benzophenone-based derivatives like 4-Iodo-2’-methylbenzophenone, enables the development of innovative lighting solutions . This facilitates the creation of customizable and contoured lighting panels .
Safety and Hazards
Mechanism of Action
Target of Action
Benzophenone derivatives are known to interact with various biological targets, influencing a range of biochemical processes .
Mode of Action
It is known that benzophenone derivatives can undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
Benzophenone derivatives have been associated with various biochemical processes, but the exact pathways and downstream effects of 4-Iodo-2’-methylbenzophenone remain to be elucidated .
Pharmacokinetics
It is known that the pharmacokinetics of a compound can significantly impact its bioavailability and therapeutic potential .
Result of Action
Benzophenone derivatives have been associated with various biological effects, suggesting that 4-iodo-2’-methylbenzophenone may also exert significant molecular and cellular effects .
Action Environment
The action, efficacy, and stability of 4-Iodo-2’-methylbenzophenone can be influenced by various environmental factors. These may include the physicochemical properties of the environment, the presence of other compounds, and the specific conditions under which the compound is used .
properties
IUPAC Name |
(4-iodophenyl)-(2-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11IO/c1-10-4-2-3-5-13(10)14(16)11-6-8-12(15)9-7-11/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSXKCMMRABVKHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)C2=CC=C(C=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001264972 |
Source
|
| Record name | Methanone, (4-iodophenyl)(2-methylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001264972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-2'-methylbenzophenone | |
CAS RN |
951887-21-1 |
Source
|
| Record name | Methanone, (4-iodophenyl)(2-methylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951887-21-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanone, (4-iodophenyl)(2-methylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001264972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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